molecular formula C10H13O5P B8623346 Phosphinecarboxylic acid, dimethoxy-, 4-methylphenyl ester, oxide CAS No. 72305-97-6

Phosphinecarboxylic acid, dimethoxy-, 4-methylphenyl ester, oxide

Cat. No. B8623346
CAS RN: 72305-97-6
M. Wt: 244.18 g/mol
InChI Key: YHCKQPDMBOBZBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phosphinecarboxylic acid, dimethoxy-, 4-methylphenyl ester, oxide is a useful research compound. Its molecular formula is C10H13O5P and its molecular weight is 244.18 g/mol. The purity is usually 95%.
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properties

CAS RN

72305-97-6

Product Name

Phosphinecarboxylic acid, dimethoxy-, 4-methylphenyl ester, oxide

Molecular Formula

C10H13O5P

Molecular Weight

244.18 g/mol

IUPAC Name

(4-methylphenyl) dimethoxyphosphorylformate

InChI

InChI=1S/C10H13O5P/c1-8-4-6-9(7-5-8)15-10(11)16(12,13-2)14-3/h4-7H,1-3H3

InChI Key

YHCKQPDMBOBZBH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)OC(=O)P(=O)(OC)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

From 10.3 g (85 mmole) of trimethylphosphite and 10.3 g (60 mmole) of p-tolyl chloroformate (prepared according to M. J. Zabik and R. D. Schuetz, J. Org. Chem. 32 (1967) 300). (100° C., 2 hours). Yield 93%. Bp0.2 131° C., nD20 1.4972.
Quantity
10.3 g
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reactant
Reaction Step One
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10.3 g
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reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

From 10.3 g (85 mmole) of trimethylphosphite and 10.3 g (60 mmole) of p-tolyl chloroformate (prepared according to M. J. Zabik and R. D. Scheutz J. Org. Chem. 32 (1967) 300). (100°, 2 hours) yield 93%. B.p.0.2 131°, nD20 1.4972. Analysis for C10H13O5P. Found (calculated): C 49.37 (49.18). H 5.53 (5.36), P 11.71 (12.69). NMR (CDCl3)δ: 2.40 (CH3), 3.92 and 4.12 (CH3O), 6.97-7.37 (aromatic protons).
Quantity
10.3 g
Type
reactant
Reaction Step One
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10.3 g
Type
reactant
Reaction Step Two
[Compound]
Name
( 49.18 )
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0 (± 1) mol
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reactant
Reaction Step Three
[Compound]
Name
( 5.36 )
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Reaction Step Four
[Compound]
Name
( 12.69 )
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0 (± 1) mol
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reactant
Reaction Step Five

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